(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-[2-(dimethylamino)-2-(4-ethylphenyl)ethyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-[2-(dimethylamino)-2-(4-ethylphenyl)ethyl]prop-2-enamide
• InChI: InChI=1S/C25H32N4O/c1-6-19-7-9-20(10-8-19)24(28(4)5)16-27-25(30)22(15-26)14-21-13-17(2)29(18(21)3)23-11-12-23/h7-10,13-14,23-24H,6,11-12,16H2,1-5H3,(H,27,30)/b22-14+
• InChI Key: NXVXIPASNGQQGN-HYARGMPZSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(CNC(=O)C(=CC2=C(N(C(=C2)C)C3CC3)C)C#N)N(C)C
• Isomeric SMILES: CCC1=CC=C(C=C1)C(CNC(=O)/C(=C/C2=C(N(C(=C2)C)C3CC3)C)/C#N)N(C)C
• Molecular Formula: C25H32N4O
• Molecular Weight: 404.5 g/mol

Description

(E)-2-cyano-3-(1-cyclopropyl-2,5-dimethylpyrrol-3-yl)-N-[2-(dimethylamino)-2-(4-ethylphenyl)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C25H32N4O and its molecular weight is 404.558. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Functionalized Compounds

• The compound serves as a precursor for the synthesis of various functionalized molecules, including ethyl nicotinates and nicotinonitriles, through vinyl substitution reactions (Dyachenko, 2019). This illustrates its importance in expanding the toolkit for organic chemists to design and synthesize complex molecules with potential applications in drug discovery and materials science.

Characterization and Analysis Techniques

• In another study, the synthesis process involved condensation reactions followed by purification, with characterization using Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FTIR) spectroscopy. The electronic properties were analyzed using ultraviolet-visible absorption spectroscopy, and the compound's behavior under various conditions was studied through cyclic voltammetry and thermal analysis (Kotteswaran, Senthil Pandian, & Ramasamy, 2016). This highlights the compound's utility in understanding and developing materials with specific electronic and thermal properties.

Bioactivity and Chelation Studies

• Enaminone derivatives of similar compounds have been synthesized and their bioactivity tested against various bacterial and fungal strains. These studies demonstrate the potential of such compounds in medicinal chemistry and the development of new antibiotics or antifungal agents (Jeragh & Elassar, 2015).

Advanced Materials Development

• The compound's derivatives have been explored for their potential in creating new materials, such as nonlinear optical materials for broadband applications. These studies assess the third-order nonlinear refractive index and linear transmission, indicating the compound's relevance in developing advanced optical materials (Wu et al., 2017).